Cas no 2172607-28-0 (3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobutanoic acid)

• Product Name: 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobutanoic acid
• CAS No: 2172607-28-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5829483
• PubChem ID: 165823243
• Update Time: 2025-05-26

3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobutanoic acid
• 2172607-28-0
• EN300-1529881
• 3-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]butanoic acid

• Inchi： 1S/C26H30N2O5/c1-4-28(18(3)15-24(29)30)25(31)17(2)13-14-27-26(32)33-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-13,18,23H,4,14-16H2,1-3H3,(H,27,32)(H,29,30)/b17-13+
• InChI Key： YKHMBAYDWNYGCV-GHRIWEEISA-N
• SMILES： O(C(NC/C=C(\C)/C(N(CC)C(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobutanoic acid

Introduction to 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobutanoic Acid (CAS No. 2172607-28-0)

3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobutanoic acid, identified by its CAS number 2172607-28-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its intricate functional groups and side chains, contributes to its unique chemical properties and reactivity.

The molecular structure of 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobutanoic acid incorporates several key features that are of particular interest to researchers. The presence of a fluorenylmethoxycarbonyl (Fmoc) group at the 4-position provides a protective function for the amino group, which is a common strategy in peptide synthesis and drug development. Additionally, the N-ethyl substitution at the 3-position influences the overall solubility and metabolic stability of the compound. These structural elements make it a valuable intermediate in the synthesis of more complex molecules, particularly in the realm of peptidomimetics and protease inhibitors.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobutanoic acid has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with specific biological targets suggests that it could be used to develop treatments for conditions such as cancer, inflammation, and neurodegenerative disorders. The Fmoc group, in particular, is often employed in medicinal chemistry due to its stability and ease of removal during synthetic processes, making it an ideal candidate for further exploration.

The synthesis of 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobutanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and transition metal-catalyzed reactions, has been instrumental in achieving the desired product. These methods not only enhance efficiency but also minimize side reactions, leading to a more sustainable and scalable production process.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The combination of protective groups and reactive sites allows for further functionalization, enabling researchers to tailor its properties for specific applications. For instance, modifications at the fluorenylmethoxycarbonyl group can be used to introduce additional binding pockets or enhance pharmacokinetic profiles. This flexibility makes it an attractive scaffold for drug discovery programs aimed at developing next-generation therapeutics.

The pharmacological properties of 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobutanoic acid are currently under investigation by several research teams worldwide. Preliminary studies have indicated that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. These findings are particularly exciting because they suggest that this compound could be developed into a lead compound for further optimization through structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify analogs with improved potency and selectivity.

The role of this compound in drug development is further underscored by its compatibility with modern synthetic methodologies. The use of green chemistry principles has become increasingly important in pharmaceutical manufacturing, and compounds like this one offer opportunities to develop more environmentally friendly processes. For example, solvent-free reactions and catalytic methods can reduce waste generation while maintaining high reaction yields. Such advancements not only improve the economic viability of drug production but also align with global efforts to promote sustainable chemistry.

In conclusion, 3-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidobutanoic acid (CAS No. 2172607-28) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable asset in the search for new treatments. As research continues to uncover its full therapeutic potential, this compound is poised to play a crucial role in the development of innovative therapies for a wide range of diseases.